Cas no 2966-18-9 (10H-Phenothiazine,10-(2-chloroethyl)-2-(trifluoromethyl)-)

• Product Name: 10H-Phenothiazine,10-(2-chloroethyl)-2-(trifluoromethyl)-
• CAS No: 2966-18-9
• MF: C₁₅H₁₁ClF₃NS
• MW: 329.767751932144
• CID: 280745
• PubChem ID: 251359
• Update Time: 2025-04-19

10H-Phenothiazine,10-(2-chloroethyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine,10-(2-chloroethyl)-2-(trifluoromethyl)-
• 10-(2',6'-Dimethylphenyl)-3-meth
• 10-(2,6-dimethylphenyl)-3-methyl-2,4-dioxo-2,3,4,10-tetrahydrobenzo[g]pteridine-6,8-disulfonic acid
• 10-(2,6-dimethyl-phenyl)-3-methyl-2,4-dioxo-2,3,4,10-tetrahydro-benzo[g]pteridine-6,8-disulfonic acid
• 10-(2-chloro-ethyl)-2-trifluoromethyl-10H-phenothiazine
• AC1L4ROW
• AC1Q6WX9
• AR-1B9940
• Benzo(g)pteridine-6,8-disulfonic acid, 10-(2,6-dimethylphenyl)-2,3,4,10-tetrahydro-3-methyl-2,4-dioxo-
• JGIPVPVKVQLMAA-UHFFFAOYSA-N
• DTXSID50952121
• NSC71681
• 2966-18-9
• NSC-71681
• 10-(2-chloroethyl)-2-(trifluoromethyl)-10h-phenothiazine

• Inchi： 1S/C15H11ClF3NS/c16-7-8-20-11-3-1-2-4-13(11)21-14-6-5-10(9-12(14)20)15(17,18)19/h1-6,9H,7-8H2
• InChI Key： JGIPVPVKVQLMAA-UHFFFAOYSA-N
• SMILES： ClCCN1C2C=CC=CC=2SC2C=CC(C(F)(F)F)=CC1=2

Computed Properties

• Exact Mass: 329.02543
• Monoisotopic Mass: 329.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• Density: 1.379
• Boiling Point: 409.8°C at 760 mmHg
• Flash Point: 201.6°C
• Refractive Index: 1.584
• PSA: 3.24
• LogP: 5.61190